An In-depth Technical Guide to the Mechanism of Action of ML130 (Nodinitib-1)
An In-depth Technical Guide to the Mechanism of Action of ML130 (Nodinitib-1)
For Researchers, Scientists, and Drug Development Professionals
Abstract
ML130, also known as Nodinitib-1, is a potent and selective small molecule inhibitor of Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1), a key intracellular pattern recognition receptor of the innate immune system. NOD1 detects specific peptidoglycan fragments from bacteria, triggering signaling cascades that culminate in the activation of NF-κB and MAPK pathways and the subsequent production of pro-inflammatory mediators. This technical guide provides a comprehensive overview of the mechanism of action of ML130, including its molecular target, effects on downstream signaling pathways, and quantitative inhibitory activity. Detailed experimental protocols for key assays used in its characterization are also presented to facilitate further research and drug development efforts targeting the NOD1 pathway.
Introduction
The Nucleotide-binding Oligomerization Domain (NOD)-like receptor (NLR) family of proteins are critical components of the innate immune system, responsible for detecting intracellular pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs). NOD1 is a well-characterized member of this family that recognizes γ-D-glutamyl-meso-diaminopimelic acid (iE-DAP), a component of peptidoglycan found predominantly in Gram-negative and certain Gram-positive bacteria.[1][2] Dysregulation of NOD1 signaling has been implicated in a variety of inflammatory conditions, including inflammatory bowel disease and asthma, making it an attractive target for therapeutic intervention.[1][2][3] ML130 was identified through high-throughput screening as a selective inhibitor of NOD1-mediated signaling and serves as a critical tool for elucidating the roles of NOD1 in health and disease.[1][3][4]
Core Mechanism of Action
ML130 exerts its inhibitory effect by directly targeting the NOD1 protein. Mechanistic studies indicate that ML130 is not a competitive antagonist of the iE-DAP binding site. Instead, it is proposed to induce conformational changes in the NOD1 protein and alter its subcellular localization, thereby preventing the recruitment of downstream signaling effectors and subsequent pathway activation.[3][4] This leads to the potent and selective blockade of NOD1-dependent NF-κB and MAPK signaling.
Quantitative Data Summary
The potency and selectivity of ML130 have been rigorously characterized using various cellular assays. The data presented below highlights its efficacy as a NOD1 inhibitor.
Table 1: Inhibitory Potency of ML130
| Target | Assay | Cell Line | IC50 (µM) | Reference(s) |
| NOD1 | NF-κB Reporter Assay | HEK293T | 0.56 | [1][5] |
| NOD2 | NF-κB Reporter Assay | HEK293T | >20 | [5] |
| TNF-α Pathway | NF-κB Reporter Assay | HEK293T | >20 | [1] |
Table 2: Selectivity Profile of ML130
| Comparison | Selectivity (Fold) | Reference(s) |
| NOD1 vs. NOD2 | >36 | [5] |
Affected Signaling Pathways
ML130 specifically disrupts the NOD1 signaling cascade, which is central to the innate immune response to bacterial components.
The NOD1 Signaling Cascade
Upon binding of iE-DAP, NOD1 undergoes a conformational change and oligomerization, leading to the recruitment of the serine/threonine kinase RIPK2 via a homotypic CARD-CARD interaction. This interaction is a critical node in the pathway, leading to the activation of both the NF-κB and MAPK signaling arms. Activated RIPK2 facilitates the recruitment of the TAK1 complex, which in turn activates the IKK complex (leading to NF-κB activation) and MAPK kinases (leading to JNK and p38 activation). ML130's interaction with NOD1 prevents these initial recruitment and activation steps.
Caption: The NOD1 signaling pathway and the point of inhibition by ML130.
Experimental Protocols
The following protocols describe the key assays used to elucidate the mechanism of action of ML130.
NF-κB Luciferase Reporter Assay
This assay quantifies the activation of the NF-κB pathway by measuring the expression of a luciferase reporter gene under the control of NF-κB response elements.
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Cell Line: HEK293T cells.
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Materials:
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HEK293T cells (ATCC CRL-3216)
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DMEM, 10% FBS, 1% Penicillin-Streptomycin
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NF-κB-luciferase reporter plasmid
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Renilla luciferase control plasmid (e.g., pRL-TK)
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Transfection reagent (e.g., FuGENE 6)
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NOD1 agonist: C12-iE-DAP (100 ng/mL)
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ML130
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Dual-Luciferase® Reporter Assay System (Promega)
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Procedure:
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Seed HEK293T cells in a 96-well white, clear-bottom plate at 2.5 x 10^4 cells/well and incubate for 24 hours.
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Co-transfect cells with the NF-κB-luciferase and Renilla luciferase plasmids according to the transfection reagent manufacturer's protocol.
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After 24 hours, replace the medium with fresh medium containing serial dilutions of ML130 or vehicle (DMSO). Incubate for 1 hour.
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Stimulate cells with C12-iE-DAP for 5 hours.
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Measure firefly and Renilla luciferase activities using a luminometer according to the Dual-Luciferase® Reporter Assay System protocol.
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Normalize firefly luciferase activity to Renilla luciferase activity. Data is typically presented as a percentage of the stimulated control.
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Western Blot for MAPK Activation and IκBα Degradation
This method assesses the activation state of MAPK pathway components (via phosphorylation) and the degradation of IκBα, a hallmark of NF-κB activation.
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Cell Line: HEK293 cells stably overexpressing human NOD1 (293/hNOD1).
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Materials:
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293/hNOD1 cells
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DMEM, 10% FBS, 1% Penicillin-Streptomycin
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NOD1 agonist: Tri-DAP (10 µg/mL)
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ML130
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Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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Primary antibodies: anti-phospho-JNK, anti-JNK, anti-IκBα, anti-β-actin
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HRP-conjugated secondary antibodies
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ECL substrate
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Procedure:
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Plate 293/hNOD1 cells in 6-well plates and grow to ~80% confluency.
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Pre-treat cells with ML130 or vehicle for 1 hour.
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Stimulate with Tri-DAP for 30 minutes.
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Wash cells with ice-cold PBS and lyse with supplemented lysis buffer.
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Determine protein concentration using a BCA assay.
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Resolve 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.
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Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.
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Incubate with primary antibodies overnight at 4°C.
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Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
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Detect chemiluminescence using an ECL substrate and an imaging system.
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IL-8 Secretion ELISA
This immunoassay quantifies the secretion of the pro-inflammatory chemokine IL-8, a downstream product of NOD1 signaling.
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Cell Line: HCT116 cells (human colon carcinoma).
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Materials:
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HCT116 cells (ATCC CCL-247)
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McCoy's 5A Medium, 10% FBS, 1% Penicillin-Streptomycin
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NOD1 agonist: Tri-DAP (10 µg/mL)
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ML130
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Human IL-8 ELISA Kit
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Procedure:
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Seed HCT116 cells in a 96-well plate at 5 x 10^4 cells/well and incubate for 24 hours.
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Pre-treat cells with serial dilutions of ML130 or vehicle for 1 hour.
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Stimulate cells with Tri-DAP for 24 hours.
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Collect the culture supernatants.
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Quantify the IL-8 concentration in the supernatants using an ELISA kit according to the manufacturer's instructions.
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Experimental and Logical Workflow
The characterization of ML130's mechanism of action follows a logical progression from target identification to pathway analysis.
Caption: Logical workflow for the characterization of ML130's mechanism of action.
References
- 1. Identification of Inhibitors of NOD1-Induced Nuclear Factor-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Identification of Inhibitors of NOD1-Induced Nuclear Factor-κB Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Discovery and characterization of 2-aminobenzimidazole derivatives as selective NOD1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. selleckchem.com [selleckchem.com]
